Cas no 126715-76-2 (5-sulfanylthiophene-2-carbonitrile)

• Product Name: 5-sulfanylthiophene-2-carbonitrile
• CAS No: 126715-76-2
• MF: C₅H₃NS₂
• MW: 141.214018106461
• CID: 6392234
• PubChem ID: 19900837
• Update Time: 2024-03-01

5-sulfanylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-sulfanylthiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 5-mercapto-
• SCHEMBL9353708
• 5-cyanothiophene-2-thiol
• EN300-1843678
• 126715-76-2
• XJLFCVWYXXFSNR-UHFFFAOYSA-N

• Inchi： 1S/C5H3NS2/c6-3-4-1-2-5(7)8-4/h1-2,7H
• InChI Key： XJLFCVWYXXFSNR-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(S)=CC=1

Computed Properties

• Exact Mass: 140.97069145g/mol
• Monoisotopic Mass: 140.97069145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 253.4±25.0 °C(Predicted)
• pka: 4.81±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes